Cas no 271573-27-4 (PA (224-233), Influenza)

• Product Name: PA (224-233), Influenza
• CAS No: 271573-27-4
• MF: C₅₃H₈₀N₁₄O₁₇
• MW: 1185.28591251373
• CID: 1429445
• Update Time: 2025-06-14

PA (224-233), Influenza Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-seryl-L-seryl-L-leucyl-L-a-glutamyl-L-asparaginyl-L-phenylalanyl-L-arginyl-L-alanyl-L-tyrosyl-
• PA (224-233), Influenza
• PA (224–233), Influenza
• SER-SER-LEU-GLU-ASN-PHE-ARG-ALA-TYR-VAL
• SSLENFRAYV
• L-Valine, L-seryl-L-seryl-L-leucyl-L-α-glutamyl-L-asparaginyl-L-phenylalanyl-L-arginyl-L-alanyl-L-tyrosyl-
• Influenza

• Inchi： 1S/C53H80N14O17/c1-26(2)20-35(63-51(82)39(25-69)66-44(75)32(54)24-68)47(78)61-34(17-18-41(72)73)46(77)65-38(23-40(55)71)49(80)64-36(21-29-10-7-6-8-11-29)48(79)60-33(12-9-19-58-53(56)57)45(76)59-28(5)43(74)62-37(22-30-13-15-31(70)16-14-30)50(81)67-42(27(3)4)52(83)84/h6-8,10-11,13-16,26-28,32-39,42,68-70H,9,12,17-25,54H2,1-5H3,(H2,55,71)(H,59,76)(H,60,79)(H,61,78)(H,62,74)(H,63,82)(H,64,80)(H,65,77)(H,66,75)(H,67,81)(H,72,73)(H,83,84)(H4,56,57,58)/t28-,32-,33-,34-,35-,36-,37-,38-,39-,42-/m0/s1
• InChI Key： BYTIODZETGTVMM-SNOMRCCPSA-N
• SMILES： [C@H](C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)N[C@H](C(=O)O)C(C)C)CC1C=CC(O)=CC=1)(NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CO)CC1C=CC=CC=1

PA (224-233), Influenza Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on PA (224-233), Influenza

Recent Advances in the Study of 271573-27-4 and PA (224-233) in Influenza Research

The compound 271573-27-4 has recently garnered significant attention in the field of chemical biology and pharmaceutical research, particularly in the context of influenza virus studies. This molecule, along with the peptide PA (224-233), has been identified as a potential key player in the development of novel antiviral therapies. The focus of this research brief is to summarize the latest findings related to these compounds and their implications for influenza treatment and prevention.

Recent studies have demonstrated that 271573-27-4 exhibits potent inhibitory effects on the influenza virus polymerase complex, which is essential for viral replication. The compound's mechanism of action involves binding to specific sites on the viral polymerase, thereby disrupting its function. This discovery opens new avenues for the design of next-generation antiviral drugs that target the polymerase complex with high specificity and efficacy.

In parallel, the peptide PA (224-233) has been investigated for its role in modulating host immune responses to influenza infection. Research indicates that this peptide can enhance the production of antiviral cytokines and promote the activation of immune cells, leading to a more robust defense against the virus. These findings suggest that PA (224-233) could be a valuable component in the development of immunomodulatory therapies for influenza.

One of the most promising aspects of these studies is the potential for synergistic effects when 271573-27-4 and PA (224-233) are used in combination. Preliminary data indicate that the combined use of these compounds may result in enhanced antiviral activity and improved clinical outcomes. Further research is needed to explore the optimal dosing regimens and to assess the safety and efficacy of this combination in preclinical and clinical settings.

In conclusion, the latest research on 271573-27-4 and PA (224-233) highlights their potential as innovative tools in the fight against influenza. These compounds offer new strategies for targeting viral replication and modulating host immune responses, which could lead to the development of more effective treatments. Continued investigation into their mechanisms of action and therapeutic applications will be critical for advancing these discoveries toward clinical use.